Cas no 1111106-29-6 (5-(3-nitrophenyl)-1H-pyridin-2-one)

• Product Name: 5-(3-nitrophenyl)-1H-pyridin-2-one
• CAS No: 1111106-29-6
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 2606656
• PubChem ID: 20300093
• Update Time: 2025-08-03

5-(3-nitrophenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-nitrophenyl)-1H-pyridin-2-one
• 2-HYDROXY-5-(3-NITROPHENYL)PYRIDINE;
• 2-HYDROXY-5-(3-NITROPHENYL)PYRIDINE
• 1111106-29-6
• SCHEMBL11153190
• DTXSID60604826
• 5-(3-Nitrophenyl)pyridin-2(1H)-one

• Inchi： 1S/C11H8N2O3/c14-11-5-4-9(7-12-11)8-2-1-3-10(6-8)13(15)16/h1-7H,(H,12,14)
• InChI Key： DKRKBVUETKJJLG-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05300
• Monoisotopic Mass: 216.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 78.94000
• LogP: 2.88560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-nitrophenyl)-1H-pyridin-2-one

5-(3-nitrophenyl)-1H-pyridin-2-one: A Versatile Compound in Medicinal Chemistry

5-(3-nitrophenyl)-1H-pyridin-2-one, with the chemical identifier CAS No. 1111106-29-6, represents a significant molecule in the field of medicinal chemistry. This compound belongs to the class of pyridinone derivatives, which are known for their diverse biological activities. Recent studies have highlighted its potential in modulating inflammatory pathways and its role as a scaffold for drug discovery. The molecular structure of 5-(3-nitrophenyl)-1H-pyridin-2-one features a pyridinone ring fused with a nitrophenyl group, creating a unique framework that may contribute to its pharmacological properties.

The pyridinone ring is a common structural motif in pharmaceuticals, often associated with enzyme inhibition and receptor modulation. The nitrophenyl substituent introduces electron-withdrawing effects, which can influence the compound's reactivity and biological interactions. Research published in 2023 in Journal of Medicinal Chemistry demonstrated that 5-(3-nitrophenyl)-1H-pyridin-2-one exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This finding underscores its potential as a lead compound for developing therapies targeting chronic inflammatory diseases.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-(3-nitrophenyl)-1H-pyridin-2-one. A 2024 study in Organic & Biomolecular Chemistry reported a novel catalytic approach using transition metal complexes to selectively functionalize the pyridinone ring. This method not only improves the yield but also reduces the environmental impact of the synthesis process. The ability to tailor the chemical structure of this compound through such techniques opens new avenues for optimizing its pharmacological profile.

The 5-(3-nittropenyl)-1H-pyridin-2-one scaffold has also shown promise in the development of antitumor agents. A 2023 preclinical study published in Cancer Research revealed that derivatives of this compound can selectively target cancer cells by inducing apoptosis through mitochondrial dysfunction. The nitrophenyl group appears to enhance the compound's ability to penetrate cell membranes, thereby increasing its bioavailability and efficacy in in vitro models.

From a medicinal chemistry perspective, the 5-(3-nitrophenyl)-1H-pyridin-2-one structure provides a versatile platform for drug design. Its ability to form hydrogen bonds and engage in π-π stacking interactions with biological targets makes it an attractive candidate for modulating protein-protein interactions. A 2024 review in Drug Discovery Today highlighted the importance of such scaffolds in the development of small molecule inhibitors for diseases like Alzheimer's and Parkinson's, where protein misfolding plays a critical role.

Moreover, the 5-(3-nitrophenyl)-1H-pyridin-2-one molecule has been explored for its potential in modulating the immune system. A 2023 study in Immunology Letters demonstrated its ability to suppress T-cell activation by interfering with the IL-2 signaling pathway. This property could be leveraged in the development of immunosuppressive therapies for autoimmune disorders and organ transplantation.

The pharmacokinetic profile of 5-(3-nitrophenyl)-1H-pyridin-2-one is another area of active research. A 2024 preclinical study in Pharmaceutical Research evaluated the compound's oral bioavailability and metabolic stability. The results indicated that the compound exhibits moderate oral bioavailability, with a half-life that could be optimized through structural modifications. These findings are crucial for the development of pharmaceutical formulations that ensure therapeutic efficacy.

In the context of drug discovery, the 5-(3-nitrophenyl)-1H-pyridin-2-one scaffold has been used as a building block for creating more complex molecules. A 2023 study in Chemical Communications described the synthesis of a series of derivatives with varying substituents on the pyridinone ring. These derivatives showed improved selectivity for specific biological targets, illustrating the potential of this scaffold in rational drug design.

Environmental and safety considerations are also important in the evaluation of 5-(3-nitrophenyl)-1H-pyridin-2-one. While the compound itself is not classified as hazardous, its synthesis and use require adherence to standard laboratory protocols to minimize exposure. A 2024 report in Green Chemistry discussed the implementation of green chemistry principles in the production of this compound, emphasizing the reduction of toxic byproducts and the use of sustainable reagents.

Overall, 5-(3-nitrophenyl)-1H-pyridin-2-one represents a promising molecule with a wide range of potential applications. Its unique structural features and biological activities make it a valuable target for further research. As new synthetic methods and biological insights emerge, the role of this compound in drug discovery is likely to expand, contributing to the development of innovative therapies for various medical conditions.

Future studies should focus on elucidating the precise molecular mechanisms underlying the biological activities of 5-(3-nitrophenyl)-1H-pyridin-2-one. Additionally, exploring its interactions with other pharmacological agents could reveal synergistic effects that enhance therapeutic outcomes. The continued investigation of this compound is expected to yield important insights into the design of more effective and safer drugs for the treatment of complex diseases.